Cas no 362658-19-3 (5-Isothiazolesulfonyl chloride)

• Product Name: 5-Isothiazolesulfonyl chloride
• CAS No: 362658-19-3
• MF: C₃H₂ClNO₂S₂
• MW: 183.636476993561
• CID: 4649894
• Update Time: 2025-06-25

5-Isothiazolesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolesulfonyl chloride
• isothiazole-5-sulfonyl chloride
• 1,2-thiazole-5-sulfonyl chloride
• AT13287

• Inchi： 1S/C3H2ClNO2S2/c4-9(6,7)3-1-2-5-8-3/h1-2H
• InChI Key： DQJAPNFDKNYZFO-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NS1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 185
• XLogP3: 1.3
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 5-Isothiazolesulfonyl chloride

Comprehensive Overview of 5-Isothiazolesulfonyl chloride (CAS No. 362658-19-3): Properties, Applications, and Industry Insights

5-Isothiazolesulfonyl chloride (CAS No. 362658-19-3) is a specialized sulfonyl chloride derivative with a unique isothiazole ring structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its reactive sulfonyl chloride group, which enables versatile cross-coupling reactions and heterocyclic modifications. Its molecular formula, C₃H₂ClNO₂S₂, reflects a balanced combination of electrophilic reactivity and structural stability, making it valuable for high-precision synthesis.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in 5-Isothiazolesulfonyl chloride. Researchers frequently search for "sulfonation reagents for heterocycles" or "isothiazole derivatives in medicinal chemistry," highlighting its role in targeted molecule design. The compound’s low molecular weight (175.63 g/mol) and high purity grades (>98%) make it ideal for small-molecule libraries and high-throughput screening applications.

In synthetic workflows, 5-Isothiazolesulfonyl chloride serves as a key intermediate for constructing sulfonamide linkages, a motif prevalent in FDA-approved drugs. Its compatibility with microwave-assisted synthesis and flow chemistry systems aligns with modern process intensification strategies. Notably, its regioselective reactivity allows selective functionalization of N-H groups in complex scaffolds, addressing challenges in fragment-based drug design.

From an industrial perspective, demand for 362658-19-3 correlates with advancements in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs). Users often inquire about "scalable synthesis of isothiazole sulfonates" or "stability under aqueous conditions," reflecting practical concerns. The compound’s crystalline form and solubility in aprotic solvents (e.g., DMF, THF) facilitate reproducible results in multi-step syntheses.

Environmental and safety considerations are critical for 5-Isothiazolesulfonyl chloride. While not classified as hazardous under standard protocols, proper handling in inert atmospheres and anhydrous conditions is recommended to preserve its reactive integrity. Recent life-cycle assessments (LCAs) of similar sulfonylating agents emphasize the importance of waste minimization and catalyst recycling—topics frequently discussed in sustainable chemistry forums.

Emerging applications include its use in photoaffinity labeling and covalent inhibitor development, where the isothiazole core provides metabolic stability. Patent analyses reveal growing utilization in kinase inhibitor pipelines, particularly for orphan disease targets. These developments align with search queries like "isothiazole sulfonyl chloride in targeted therapy" or "CAS 362658-19-3 supplier specifications," underscoring its commercial relevance.

In summary, 5-Isothiazolesulfonyl chloride (CAS No. 362658-19-3) represents a high-value synthetic building block with expanding roles in cutting-edge research. Its synergy with automated synthesis platforms and computational modeling tools positions it as a critical enabler of next-generation molecular discovery.